Cas no 1806430-43-2 (3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline)

• Product Name: 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline
• CAS No: 1806430-43-2
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5000294
• Update Time: 2025-05-24

3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7F4NO/c1-4-6(9)2-5(13)3-7(4)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： ZZBZYSNJRGWPID-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline

3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline: A Comprehensive Overview

3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline (CAS No. 1806430-43-2) is a versatile and intriguing compound in the field of organic chemistry and medicinal chemistry. This aromatic amine, characterized by its unique substitution pattern, has garnered significant attention due to its potential applications in pharmaceutical research and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline is an aniline derivative with a fluorine atom at the 3-position, a methyl group at the 4-position, and a trifluoromethoxy group at the 5-position. The presence of these substituents imparts distinct chemical properties to the molecule. The fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the trifluoromethoxy group contributes to its electronic properties and biological activity. The methyl group adds steric bulk, which can influence the compound's binding affinity to various receptors.

The molecular formula of 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline is C₁₀H₉F₄NO, with a molecular weight of approximately 227.18 g/mol. It is a colorless to pale yellow solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline has been reported in several scientific publications. One common approach involves the nitration of 3-fluoro-4-methylphenol followed by reduction to form the corresponding aniline derivative. The trifluoromethoxy group can be introduced through nucleophilic substitution reactions using trifluoromethylating agents such as N-fluorobenzenesulfonimide (NFSI) or triflic anhydride (Tf₂O).

A typical synthetic route involves the following steps:

1. Nitration of 3-fluoro-4-methylphenol using concentrated nitric acid to form 3-fluoro-4-methyl-nitrobenzene.
2. Reduction of 3-fluoro-4-methyl-nitrobenzene using hydrogen gas over a palladium catalyst to obtain 3-fluoro-4-methyl-aniline.
3. Nucleophilic substitution of 3-fluoro-4-methyl-aniline with triflic anhydride in the presence of a base such as pyridine to introduce the trifluoromethoxy group.

This synthetic pathway has been optimized for high yields and purity, making it suitable for large-scale production in industrial settings.

Applications in Pharmaceutical Research

3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline has shown promise in various areas of pharmaceutical research, particularly in drug discovery and development. Its unique chemical structure makes it an attractive scaffold for designing new molecules with improved pharmacological properties.

In recent studies, derivatives of 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline have been investigated for their potential as selective serotonin reuptake inhibitors (SSRIs). These compounds have demonstrated potent antidepressant activity in preclinical models, with improved efficacy and reduced side effects compared to existing SSRIs. The fluorine and trifluoromethoxy groups play crucial roles in modulating the binding affinity to serotonin transporters, enhancing the therapeutic potential of these molecules.

Beyond SSRI applications, 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline has also been explored as a lead compound for developing novel antiviral agents. Research has shown that certain derivatives exhibit potent antiviral activity against influenza viruses, HIV, and other viral pathogens. The unique substitution pattern of this aniline derivative allows for fine-tuning of its antiviral properties through structural modifications.

Clinical Trials and Safety Considerations

The safety profile of 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Ongoing clinical trials are investigating the use of derivatives of 3-Fluoro-4-methyl-5-(trifluoromethoxy)aniline for treating various conditions such as depression, anxiety disorders, and viral infections. These trials aim to provide comprehensive data on pharmacokinetics, pharmacodynamics, and adverse effects associated with these compounds.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 3-fluoro-4-methyl-5-(trifluoromethoxy)aniline-based compounds are promising. Ongoing research continues to uncover new applications and optimize existing ones through advanced synthetic methods and computational modeling techniques. As our understanding of this compound's biological activity deepens, it is likely that more targeted therapies will emerge from this class of molecules.

In conclusion, 3-fluoro-4-methyl-5-(trifluoromethoxy)aniline (CAS No. 1806430-43-2) represents a valuable tool in medicinal chemistry with diverse applications ranging from antidepressant development to antiviral therapy. Its unique chemical structure provides a robust platform for designing novel drugs with improved therapeutic profiles. Continued research efforts will undoubtedly expand our knowledge and utilization of this intriguing compound in the years to come.